![molecular formula C14H21NO3S B2643501 2-[4-(2-methylpropyl)phenyl]-N-methylsulfonylpropanamide CAS No. 957407-64-6](/img/structure/B2643501.png)
2-[4-(2-methylpropyl)phenyl]-N-methylsulfonylpropanamide
Description
2-[4-(2-methylpropyl)phenyl]-N-methylsulfonylpropanamide, also known as Methylsulfonylpropanamide, is an organic compound that has been used for a variety of scientific and medical research applications. It is a white, odorless, and crystalline solid with a melting point of approximately 67°C. Methylsulfonylpropanamide has been used in research to study the effects of various drugs on the body and to understand the biochemical and physiological mechanisms of action of these drugs.
Scientific Research Applications
Anti-Inflammatory Applications
This compound is known to have anti-inflammatory properties . It has been used in research to study its effects on inflammation and related conditions. For instance, it has been shown to inhibit human PMN migration induced by CXCL8 and CXCL1, which are mediated by CXCR1 and CXCR2, respectively .
Pain Management
The compound has been used in the management of pain. It is a non-steroidal anti-inflammatory drug (NSAID) and has been used to combat pain of various origins .
Chemotaxis Inhibition
The compound has been found to inhibit chemotaxis in certain cells. Specifically, it inhibits rodent PMN chemotaxis induced by CXCL1 and CXCL2 .
Use in Hypertension Research
Research has shown that this compound can attenuate blood pressure and hypertension-related mediators’ expression in spontaneously hypertensive rats .
Use in Cancer Research
The compound is currently being used in clinical trials for the treatment of triple-negative breast cancer .
Use in Drug Delivery Research
Modifications of this compound with amino acid isopropyl esters have been synthesized, showing potential for more effective drugs with increased skin permeability compared to ibuprofen .
Use in Environmental Research
The compound has been used in environmental research, specifically in the study of the removal of an anti-inflammatory drug using ZnO-supported coffee waste under UV irradiation .
Use in Analytical Applications
This compound is suitable for use in several analytical applications including but not limited to pharma release testing, pharma method development for qualitative and quantitative analyses, food and beverage quality control testing, and other calibration requirements .
properties
IUPAC Name |
2-[4-(2-methylpropyl)phenyl]-N-methylsulfonylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3S/c1-10(2)9-12-5-7-13(8-6-12)11(3)14(16)15-19(4,17)18/h5-8,10-11H,9H2,1-4H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQDRVXQXKZXMHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C(C)C(=O)NS(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70861524 |
Source
|
| Record name | N-(Methanesulfonyl)-2-[4-(2-methylpropyl)phenyl]propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70861524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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